Cas no 946883-32-5 (8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one)

• Product Name: 8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one
• CAS No: 946883-32-5
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• MDL: MFCD16855165
• CID: 5228303
• Update Time: 2026-03-07

8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one

• MDL： MFCD16855165
• Inchi： 1S/C12H15NOS/c14-11-6-9-3-4-10(7-11)13(9)8-12-2-1-5-15-12/h1-2,5,9-10H,3-4,6-8H2
• InChI Key： PCADUFLDCLIHFR-UHFFFAOYSA-N
• SMILES： C12N(CC3SC=CC=3)C(CC1)CC(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one

8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one (CAS No: 946883-32-5)

The compound 8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-one, with the CAS registry number 946883-32-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[3.2.1]octane framework, which is a type of bridged bicyclic system known for its structural rigidity and unique electronic properties.

The molecule's structure is characterized by the presence of a thiophene ring, a five-membered aromatic heterocycle containing sulfur, which is attached via a methylene group (-CH₂-) to the nitrogen atom at position 8 of the bicyclic system. The ketone group at position 3 further contributes to the compound's reactivity and functional diversity. This combination of structural elements makes 8-[(Thiophen-2-yl)methyl]-8-azabicyclo[3.2.1]octan an intriguing target for both synthetic and medicinal chemistry research.

Recent studies have highlighted the potential of this compound as a building block in drug discovery, particularly in the development of novel bioactive agents with improved pharmacokinetic profiles and selectivity for specific molecular targets. The thiophene moiety, known for its ability to participate in various non-covalent interactions such as π–π stacking and hydrogen bonding, plays a crucial role in enhancing the compound's bioavailability and target binding affinity.

Moreover, the bicyclic framework provides steric hindrance and rigidity, which are essential for optimizing drug-like properties such as solubility and stability in physiological conditions. Researchers have explored the use of this compound in designing inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, the preparation of 8-(Thiophen-yl)methyl)-bicyclo[octan] derivatives involves multi-step processes that often require advanced techniques such as ring-closing metathesis or organocatalytic strategies to achieve high yields and stereochemical control.

One of the most promising applications of this compound lies in its potential to serve as a scaffold for developing next-generation therapeutics with enhanced efficacy and reduced side effects compared to existing treatments.